Cas no 29311-67-9 (Perfluoro-​3,​6-​dioxa-​4-​methyl-​7-​octene-​1-​sulfonic acid)

• Product Name: Perfluoro-​3,​6-​dioxa-​4-​methyl-​7-​octene-​1-​sulfonic acid
• CAS No: 29311-67-9
• MF: C₇HF₁₃O₅S
• MW: 444.124087095261
• CID: 4524758
• PubChem ID: 61890
• Update Time: 2025-04-24

Perfluoro-​3,​6-​dioxa-​4-​methyl-​7-​octene-​1-​sulfonic acid Chemical and Physical Properties

Names and Identifiers

• Perfluoro-?3,?6-?dioxa-?4-?methyl-?7-?octene-?1-?sulfonic acid
• PFESABP1
• Perfluoro-3,6-dioxa-4-methyl-7-octene-1-sulfonic Acid
• ddiOPFLSA C7
• NS00074794
• MFCD32066855
• DTXSID30892354
• SCHEMBL466393
• 1,1,2,2-tetrafluoro-2-(1,1,1,2,3,3-hexafluoro-3-(1,2,2-trifluoroethenoxy)propan-2-yl)oxyethanesulfonic acid
• 1-(Trifluorovinyloxy)-2-(2-sulfotetrafluoroethoxy)hexafluoropropane
• 29311-67-9
• AUUAIQGEFIEHRO-UHFFFAOYSA-N
• DTXCID601079511
• Nafion Byproduct 1
• 1,1,2,2-tetrafluoro-2-[1,1,1,2,3,3-hexafluoro-3-(1,2,2-trifluoroethenoxy)propan-2-yl]oxyethanesulfonic acid
• PFESA BP 1
• Perfluoro-3,6-dioxa-4-methyl-7-octenesulfonic acid
• Perfluoro-​3,​6-​dioxa-​4-​methyl-​7-​octene-​1-​sulfonic acid

• Inchi： 1S/C7HF13O5S/c8-1(9)2(10)24-5(15,16)3(11,4(12,13)14)25-6(17,18)7(19,20)26(21,22)23/h(H,21,22,23)
• InChI Key： AUUAIQGEFIEHRO-UHFFFAOYSA-N
• SMILES： C(S(O)(=O)=O)(F)(F)C(OC(C(F)(F)O/C(/F)=C(/F)\F)(F)C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 443.9337104Da
• Monoisotopic Mass: 443.9337104Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 81.2Ų